Cas no 1031747-45-1 (N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide)

• Product Name: N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• CAS No: 1031747-45-1
• MF: C₁₆H₂₂BNO₃
• MW: 287.1618
• MDL: MFCD14585586
• CID: 4559510
• PubChem ID: 67503029
• Update Time: 2025-05-19

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• RJSATIBIHHUZRQ-UHFFFAOYSA-N
• Cyclopropanecarboxylic acid [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amide
• CS-0369148
• A1-18705
• SCHEMBL2697609
• 1031747-45-1
• DB-199230
• AS-55394
• AKOS037644835
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
• D93717
• N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide

• MDL： MFCD14585586
• Inchi： 1S/C16H22BNO3/c1-15(2)16(3,4)21-17(20-15)12-7-9-13(10-8-12)18-14(19)11-5-6-11/h7-11H,5-6H2,1-4H3,(H,18,19)
• InChI Key： RJSATIBIHHUZRQ-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C(C2([H])C([H])([H])C2([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 287.1692737g/mol
• Monoisotopic Mass: 287.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide: A Comprehensive Overview

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide (CAS No. 1031747-45-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in advanced chemical systems. The molecule consists of a cyclopropane ring fused with a carboxamide group and a dioxaborolane moiety. The dioxaborolane ring introduces interesting electronic and steric properties to the molecule.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery and materials science. The strained ring system of cyclopropane provides unique reactivity and stability when incorporated into larger molecular frameworks. In the case of N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide, the cyclopropane unit serves as a versatile platform for further functionalization. Researchers have explored its potential as a building block for constructing complex molecules with tailored electronic properties.

The dioxaborolane moiety in this compound plays a critical role in its chemical behavior. Dioxaborolanes are known for their ability to participate in various boron-centered reactions, such as nucleophilic additions and cross-couplings. The tetramethyl substitution pattern on the dioxaborolane ring enhances its stability and reactivity under specific conditions. This makes N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide an attractive candidate for use in organoboron chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing advanced materials. For instance, recent research has demonstrated that derivatives of this compound can be used to create highly conductive polymers with applications in electronics and energy storage. The combination of the cyclopropane ring and the dioxaborolane group allows for precise control over the electronic properties of the resulting materials.

In terms of synthesis methodology,N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide can be prepared through a variety of routes depending on the desired scale and purity. One common approach involves the coupling of a cyclopropyl carboxylic acid derivative with a boron-containing reagent under controlled conditions. This method ensures high yields and excellent stereochemical control.

Furthermore,the compound has shown potential in catalytic applications due to its ability to stabilize transition metal complexes. Recent studies have explored its use as a ligand in palladium-catalyzed cross-coupling reactions,a key area in modern organic synthesis.The unique combination of electron-withdrawing groups and bulky substituents makes it an effective ligand for challenging transformations.

From an environmental standpoint,N-[4-(4,4,5,5-Tetramethyl-1 , 3 , 2 - dioxaborolan - 2 - yl ) phenyl ] cyclopropanecarboxamide exhibits favorable biodegradation characteristics under controlled conditions.This makes it an eco-friendly choice for certain industrial applications compared to traditional organic compounds.

In conclusion,N-[4-(4 , 4 , 5 , 5 - Tetramethyl - 1 , 3 , 2 - dioxborolan - 2 - yl ) phenyl ] cyclopropnecarbxy amide (CAS No . 1031767 - 68 - 9 ) stands out as a versatile building block with wide-ranging applications across multiple disciplines . Its unique structure , combined with recent advances in synthetic methodologies , positions it as an important compound for future research and development efforts . As ongoing studies continue to uncover new properties and uses , this compound is likely to play an increasingly important role in both academic and industrial settings .